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Compound of Interest

Compound Name: N-Methyl-N-phenylbenzamide

Cat. No.: B159178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of N-
Methyl-N-phenylbenzamide, complete with detailed experimental protocols for their

determination. This document is intended to serve as a valuable resource for professionals in

research and development who handle this compound.

Quantitative Data Summary
The physical properties of N-Methyl-N-phenylbenzamide are summarized in the table below

for quick reference and comparison.

Property Value Unit Notes

Melting Point 56 - 58 °C

Boiling Point 341.3 ± 15.0 °C at 760 mmHg

Molecular Formula C₁₄H₁₃NO

Molecular Weight 211.26 g/mol

Density 1.1 ± 0.1 g/cm³
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Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the melting and boiling points of a solid organic compound such as N-Methyl-N-
phenylbenzamide.

2.1. Melting Point Determination (Capillary Method)

The melting point is a critical indicator of a compound's purity. A sharp melting range (typically

0.5-1.0°C) is characteristic of a pure substance, while impurities tend to depress and broaden

the melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[1]

Capillary tubes (sealed at one end)

Thermometer

Sample of N-Methyl-N-phenylbenzamide (finely powdered)

Procedure:

Sample Preparation: A small amount of finely powdered N-Methyl-N-phenylbenzamide is

introduced into the open end of a capillary tube. The tube is then tapped gently to pack the

sample into the sealed end, aiming for a sample height of 2-3 mm.[2]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus alongside a calibrated thermometer.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. The heating rate is then reduced to about 1-2°C per minute to

ensure thermal equilibrium between the sample, the heating block, and the thermometer.[3]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

has completely liquefied is recorded as the end of the melting range.[2][3]
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2.2. Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[1]

Apparatus:

Thiele tube[1][4]

Small test tube (e.g., fusion tube)[1]

Capillary tube (sealed at one end)[1]

Thermometer

Heating oil (e.g., mineral oil)

Sample of N-Methyl-N-phenylbenzamide

Procedure:

Sample Preparation: A small amount of N-Methyl-N-phenylbenzamide is placed in the

small test tube. The capillary tube is then placed inside the test tube with its open end

submerged in the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in the

heating oil within the Thiele tube. The setup should ensure that the sample is level with the

thermometer bulb.[1][4]

Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, air

trapped in the capillary tube will bubble out.[1]

Observation and Recording: Heating is continued until a continuous and rapid stream of

bubbles emerges from the capillary tube. At this point, the heating is stopped.[4] The liquid

will begin to cool, and the rate of bubbling will slow down. The boiling point is the

temperature at which the bubbling ceases and the liquid is drawn back into the capillary

tube.[1][4]
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Logical Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis and purification of an

amide like N-Methyl-N-phenylbenzamide, a common process in drug development and

organic synthesis.
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Caption: Generalized workflow for the synthesis and purification of an amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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